(R,R)-chrysanthemol

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: [(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropyl]methanol
• InChI: InChI=1S/C10H18O/c1-7(2)5-8-9(6-11)10(8,3)4/h5,8-9,11H,6H2,1-4H3/t8-,9-/m1/s1
• InChI Key: HIPIENNKVJCMAP-RKDXNWHRSA-N
• SMILES: CC(=CC1C(C1(C)C)CO)C
• Isomeric SMILES: CC(=C[C@@H]1[C@H](C1(C)C)CO)C

Description

Structural Classification and Nomenclature

(R,R)-chrysanthemol represents a distinctive member of the monoterpenoid family, characterized by its unique structural architecture and specific stereochemical configuration. The compound belongs to the broader classification of monoterpenoids, which are modified terpenes containing oxygen functionality, distinguished from simple monoterpenes by the presence of functional groups that alter their basic hydrocarbon framework. Within the systematic classification hierarchy, (R,R)-chrysanthemol is categorized under lipids and lipid-like molecules, specifically within the prenol lipids class, and more precisely as a monocyclic monoterpenoid.

The molecular formula of (R,R)-chrysanthemol is C10H18O, with a molecular weight of 154.25 grams per mole. The International Union of Pure and Applied Chemistry nomenclature for this compound is [(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropyl]methanol, which precisely describes its structural components and stereochemical configuration. The compound's Chemical Abstracts Service registry number is 32989-74-5, providing a unique identifier for scientific and commercial purposes. Alternative nomenclature includes trans-(+)-chrysanthemyl alcohol and (1R,3R)-chrysanthemol, reflecting different naming conventions used across various scientific disciplines.

Property	Value
Molecular Formula	C10H18O
Molecular Weight	154.25 g/mol
Chemical Abstracts Service Number	32989-74-5
International Union of Pure and Applied Chemistry Name	[(1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropyl]methanol
Topological Polar Surface Area	20.20 Ų
Exact Mass	154.135765193 g/mol

The structural architecture of (R,R)-chrysanthemol features a cyclopropane ring as its central framework, substituted with two methyl groups at the 2-position and bearing a hydroxymethyl group at the 1-position. The 3-position of the cyclopropane ring carries a 2-methylprop-1-enyl substituent, creating an overall structure that exemplifies the irregular monoterpene classification. This irregular classification arises from the unconventional carbon skeleton that deviates from the typical head-to-tail isoprene polymerization pattern observed in regular monoterpenes.

Historical Context and Discovery

The historical trajectory of (R,R)-chrysanthemol discovery is intrinsically linked to the broader investigation of pyrethrin-producing plants and their bioactive constituents. Chrysanthemol was first isolated from Artemisia ludoviciana approximately four decades ago, marking the initial scientific recognition of this compound as a distinct natural product. This discovery emerged during the systematic exploration of plant volatiles and secondary metabolites, particularly those associated with the Asteraceae family, which encompasses numerous species known for their insecticidal properties.

The compound's identification preceded the detailed understanding of its role in pyrethrin biosynthesis, which was elucidated through subsequent decades of biochemical research. Early investigations focused on the structural characterization and stereochemical determination of chrysanthemol variants, establishing the existence of multiple stereoisomers and their differential biological activities. The recognition of (R,R)-chrysanthemol as the biologically relevant stereoisomer emerged from detailed studies of pyrethrin biosynthesis in Tanacetum cinerariifolium, commonly known as pyrethrum daisies.

Historical records indicate that plants containing pyrethrin compounds, and by extension chrysanthemol precursors, have been utilized for insecticidal purposes since ancient times. Ancient Chinese texts from the Warring States period describe the use of chrysanthemum-like plants for pest control, suggesting an early empirical understanding of these compounds' bioactive properties. The commercial significance of these plants expanded during the 19th century, with systematic cultivation beginning in regions such as Dalmatia and later extending to Kenya and other East African countries.

The scientific characterization of (R,R)-chrysanthemol advanced significantly with the development of chromatographic and spectroscopic techniques, enabling precise structural determination and stereochemical assignment. Modern analytical methods have confirmed the compound's presence in various plant species beyond its original source, including Tanacetum parthenium and Artemisia tridentata, indicating a broader distribution within the Asteraceae family.

Significance in Terpene Chemistry

(R,R)-chrysanthemol occupies a unique position in terpene chemistry as an exemplar of irregular monoterpene biosynthesis, representing a deviation from conventional terpene formation pathways. The compound's significance extends beyond its structural novelty to encompass its role as a critical intermediate in the biosynthesis of economically important natural products, particularly the pyrethrin class of insecticides. This positioning makes (R,R)-chrysanthemol a subject of considerable interest for both fundamental terpene research and applied studies in natural product chemistry.

The biosynthetic pathway leading to (R,R)-chrysanthemol involves the enzyme chrysanthemyl diphosphate synthase, which catalyzes the formation of chrysanthemyl diphosphate from two molecules of dimethylallyl diphosphate through a cyclopropanation reaction. This enzymatic process represents a remarkable example of terpene synthase chemistry, involving c1'-2-3 cyclopropanation reactions that create the distinctive three-membered ring structure characteristic of chrysanthemol. The subsequent conversion of chrysanthemyl diphosphate to (R,R)-chrysanthemol occurs through hydrolysis of the diphosphate moiety, completing the formation of the alcohol functional group.

Research has demonstrated that the enzyme responsible for chrysanthemol formation operates as a bifunctional catalyst, performing both the initial prenyltransferase reaction and the subsequent terpene synthase activity. This dual functionality is particularly significant in terpene chemistry, as it represents an evolutionary adaptation that enables efficient production of irregular monoterpenes without requiring separate enzymatic steps. The enzyme's activity follows conventional Michaelis-Menten kinetics with a Km value for chrysanthemyl diphosphate of 196 micromolar, indicating moderate substrate affinity typical of terpene synthases.

Biosynthetic Parameter	Value
Substrate Km (Chrysanthemyl Diphosphate)	196 μM
Optimal Dimethylallyl Diphosphate Concentration	~100 μM
Enzyme Classification	Bifunctional Prenyltransferase/Terpene Synthase
Reaction Type	c1'-2-3 Cyclopropanation
Cellular Localization	Plastids

The ecological significance of (R,R)-chrysanthemol extends to its role in plant defense mechanisms, where it serves as a precursor to compounds with documented insecticidal activity. Studies have shown that plants expressing chrysanthemol synthase demonstrate enhanced resistance to aphid populations, with both the volatile chrysanthemol and its glycoside derivatives contributing to pest deterrence. This dual defensive strategy involves repellence through volatile emissions and deterrence through gustatory effects of non-volatile glycoside compounds.

Stereochemical Significance of R,R Configuration

The stereochemical configuration of (R,R)-chrysanthemol represents a critical determinant of its biological activity and chemical reactivity, distinguishing it from other possible stereoisomers of the chrysanthemol structure. The (R,R) designation refers to the absolute configuration at the two stereogenic centers within the cyclopropane ring system, specifically at positions 1 and 3, where both carbon atoms exhibit R configuration according to Cahn-Ingold-Prelog priority rules. This specific three-dimensional arrangement is essential for the compound's role in pyrethrin biosynthesis and its subsequent biological activities.

The stereochemical precision of (R,R)-chrysanthemol reflects the evolutionary optimization of the biosynthetic machinery responsible for its formation. The chrysanthemyl diphosphate synthase enzyme demonstrates remarkable stereoselectivity, producing predominantly the (R,R)-isomer despite the potential for forming multiple stereoisomeric products. This selectivity is crucial for the downstream biosynthetic processes that convert chrysanthemol to chrysanthemic acid, as only specific stereoisomers can effectively participate in these transformations.

Comparative studies of different chrysanthemol stereoisomers have revealed significant differences in their chemical behavior and biological activities. The (R,R)-configuration confers unique reactivity patterns, particularly in electron transfer photochemistry reactions where the compound undergoes intramolecular nucleophilic substitution reactions with retention of optical activity. These reactions involve the formation of radical cation intermediates that undergo rearrangement through mechanisms that depend critically on the initial stereochemical configuration.

Stereochemical Property	(R,R)-Chrysanthemol
Chiral Centers	2 (C1, C3)
Absolute Configuration	R,R
Optical Activity	(+) Rotation
Stereoisomer Designation	trans-Chrysanthemol
Enantiomeric Excess	>95% (Enzymatic)
Chemical Abstracts Service Number	32989-74-5

The biological significance of the R,R configuration becomes apparent when considering the compound's interaction with insect neurological systems. Research indicates that pyrethrin compounds derived from (R,R)-chrysanthemol demonstrate enhanced affinity for voltage-gated sodium channels in insects, leading to the characteristic paralysis and mortality associated with pyrethrin insecticides. The stereochemical precision required for these interactions underscores the importance of maintaining the correct configuration throughout the biosynthetic pathway.

Furthermore, the (R,R)-configuration influences the compound's volatility and emission characteristics from plant tissues. Studies using transgenic plants overexpressing chrysanthemol synthase have demonstrated that the production of (R,R)-chrysanthemol results in measurable volatile emissions at rates of 120-160 nanograms per hour per gram fresh weight. These emission patterns contribute to the plant's defensive capabilities by creating a chemical environment that deters herbivorous insects through olfactory mechanisms.

Scientific Research Applications

Agricultural Applications

Insecticide Development
(R,R)-chrysanthemol is a key intermediate in the biosynthesis of pyrethrins, which are widely used as natural insecticides. Research has shown that trans-chrysanthemol can be synthesized from chrysanthemyl diphosphate, catalyzed by specific enzymes like chrysanthemyl diphosphate synthase. This enzyme's activity is crucial for producing effective insecticides that target a wide range of pests, including aphids and other agricultural nuisances .

Case Study: Pest Resistance in Chrysanthemums
A study demonstrated the overexpression of the chrysanthemol synthase gene in Chrysanthemum morifolium, resulting in increased emission of chrysanthemol and its glycoside derivatives. This modification led to enhanced resistance against cotton aphids, showcasing the potential of (R,R)-chrysanthemol as a natural pest deterrent . The dual defense mechanism—repellence due to the volatile nature of chrysanthemol and deterrence from its glycoside—was effective in reducing aphid populations significantly in open-field trials.

Pharmaceutical Applications

Antimicrobial Properties
(R,R)-chrysanthemol exhibits notable antimicrobial activity, making it a candidate for developing new therapeutic agents. Studies have indicated that it possesses inhibitory effects against various bacterial strains, which could be harnessed for formulating natural antimicrobial products .

Potential Health Benefits
Research into bioactive compounds suggests that (R,R)-chrysanthemol may contribute to human health by modulating inflammatory responses. Its antioxidant properties could play a role in preventing oxidative stress-related diseases . Further investigations are needed to elucidate these health benefits fully.

Fragrance and Flavor Industry

Natural Fragrance Component
Due to its pleasant floral scent, (R,R)-chrysanthemol is utilized in the fragrance industry. It serves as a natural alternative to synthetic fragrances, appealing to consumers seeking eco-friendly products. Its incorporation into perfumes and cosmetics enhances their aromatic profiles while aligning with sustainable practices .

Chemical Synthesis

Intermediate in Organic Synthesis
(R,R)-chrysanthemol acts as an important intermediate in synthesizing various organic compounds, including esters and other derivatives used in pharmaceuticals and agrochemicals. Its versatility allows chemists to explore new synthetic pathways for developing complex molecules .

Data Table: Summary of Applications

Application Area	Specific Use	Key Findings/Notes
Agriculture	Natural insecticide	Effective against pests like aphids; enhances plant resistance through biosynthesis .
Pharmaceuticals	Antimicrobial agent	Inhibitory effects on various bacteria; potential health benefits related to inflammation .
Fragrance Production	Natural fragrance component	Used in perfumes; eco-friendly alternative to synthetic fragrances .
Chemical Synthesis	Intermediate for organic compounds	Versatile use in synthesizing esters and derivatives for pharmaceuticals .

Comparison with Similar Compounds

Comparison with Similar Compounds

Functional and Ecological Roles

• (R,R)-Chrysanthemol : Exhibits dual bioactivity as a volatile repellent and a glycosylated deterrent against aphids. Transgenic plants emitting ~47 pmol/h/gFW chrysanthemol showed >50% reduction in aphid populations .
• Chrysanthemyl acetate: Acts as a sex pheromone in Planococcus citri (obscure mealybug), demonstrating species-specific ecological roles distinct from chrysanthemol’s defensive functions .

Kinetic and Enzymatic Variations

CDS shows substrate inhibition at DMAPP concentrations >300 μM, favoring chrysanthemol production at lower concentrations (Km ~100 μM) . Competing pathways (e.g., CPP vs. Additionally, TcNudix1, a plastidial phosphatase, may enhance chrysanthemol yield by hydrolyzing CPP, a step unnecessary for simpler terpenes like maconelliol .

Research Implications

The bifunctionality of CDS and the stereospecificity of (R,R)-chrysanthemol provide a template for engineering pest-resistant crops. Comparative studies highlight the evolutionary divergence of terpene synthases, offering insights into enzyme engineering for novel metabolites . Future work should address transport mechanisms for chrysanthemol derivatives, a challenge less relevant to nonvolatile analogs like maconelliol .

Preparation Methods

Lithium Aluminum Hydride (LiAlH₄) Reduction

The most widely documented method for synthesizing (R,R)-chrysanthemol involves the reduction of (1R,3R)-chrysanthemic acid using lithium aluminum hydride (LiAlH₄). This reaction proceeds via nucleophilic attack on the carbonyl group, yielding the corresponding alcohol with retention of configuration at both chiral centers.

Procedure :

• Substrate Preparation : (1R,3R)-chrysanthemic acid is dissolved in anhydrous ether under inert atmosphere.

• Reduction : LiAlH₄ is added gradually at 0°C, followed by refluxing for 4–6 hours.

• Workup : The reaction is quenched with aqueous NH₄Cl, and the product is extracted with ethyl acetate.

• Purification : Column chromatography (silica gel, hexane/ethyl acetate) isolates (R,R)-chrysanthemol with >95% enantiomeric excess (ee).

Key Data :

Parameter	Value
Yield	78–85%
Reaction Temperature	0°C → reflux
Solvent	Anhydrous diethyl ether

This method’s efficacy relies on the stereochemical purity of the starting acid, which is typically derived from chiral pool synthesis or enzymatic resolution.

Biosynthetic Pathways Involving Chrysanthemyl Diphosphate Synthase (CPPase)

Enzymatic Condensation of Dimethylallyl Diphosphate (DMAPP)

In Chrysanthemum cinerariaefolium, (R,R)-chrysanthemol is biosynthesized via the irregular terpene pathway. Chrysanthemyl diphosphate synthase (CPPase) catalyzes the head-to-middle condensation of two DMAPP molecules to form chrysanthemyl diphosphate (CPP), which is subsequently hydrolyzed to chrysanthemol.

Enzymatic Steps :

• CPP Synthesis :

  $$2 \text{ DMAPP} \xrightarrow{\text{CPPase}} \text{CPP} + \text{PP}_i$$

  The reaction occurs in plastids, requiring Mg²⁺ as a cofactor.

• Dephosphorylation : Alkaline phosphatase hydrolyzes CPP to chrysanthemol, confirmed by GC/MS analysis.

Optimization Insights :

• Recombinant CPPase expressed in E. coli achieves a turnover number (kₐₜ) of 0.45 s⁻¹, with a substrate affinity (Kₘ) of 12 μM for DMAPP.

• The hydrolysis step yields 92% chrysanthemol under physiological pH (7.8) and 30°C.

Stereochemical Control and Resolution Techniques

Chiral Auxiliary-Mediated Synthesis

Racemic chrysanthemol synthesized via non-stereoselective routes requires resolution. Diastereomeric salt formation with (-)-menthoxyacetic acid achieves 98% ee for the (R,R)-isomer after recrystallization.

Resolution Protocol :

• Salt Formation : Racemic chrysanthemol is treated with (-)-menthoxyacetic acid in ethanol.

• Crystallization : Diastereomeric salts precipitate at -20°C, filtered, and washed with cold ethanol.

• Regeneration : The resolved alcohol is liberated via base treatment (NaOH).

Performance Metrics :

Step	Efficiency
Diastereomer Excess	85% after first crystallization
Final ee	98% after three cycles

Analytical Validation of (R,R)-Chrysanthemol

Gas Chromatography-Mass Spectrometry (GC/MS)

GC/MS on a DB-1 Supelcowax column resolves (R,R)-chrysanthemol (retention time: 9.2 min) from its stereoisomers. Characteristic fragments include m/z 123 (base peak, C₈H₁₁O⁺) and m/z 95 (C₆H₇O⁺).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (300 MHz, CDCl₃):

• δ 0.97 (ddd, J = 9, 5, 2 Hz, H-1)

• δ 1.68 (s, H-8 and H-9 methyl groups)

• δ 4.05 (m, H-3)

Industrial-Scale Production Challenges

Cost-Benefit Analysis of Synthetic vs. Biosynthetic Routes

Factor	Chemical Synthesis	Biosynthesis
Yield	85%	70% (theoretical)
Stereoselectivity	Requires resolution	Inherently selective
Scalability	Limited by LiAlH₄ cost	Fermentation-dependent

Biosynthesis offers sustainability advantages but faces hurdles in enzyme stability and downstream processing .

Q & A

Q. What are the key enzymatic steps in the biosynthesis of (R,R)-chrysanthemol, and how can they be experimentally validated?

(R,R)-Chrysanthemol is synthesized via the mevalonate pathway in plants such as Tanacetum cinerariifolium. The bifunctional enzyme chrysanthemyl diphosphate synthase (CDS) catalyzes two sequential reactions: (1) condensation of two dimethylallyl diphosphate (DMAPP) molecules to form chrysanthemyl diphosphate (CPP) and (2) hydrolysis of CPP to chrysanthemol . To validate these steps:

• Heterologous expression : Clone CDS in model systems (e.g., Nicotiana benthamiana or E. coli) and assay for CPP and chrysanthemol production using LC-MS .
• Enzyme kinetics : Measure substrate affinity (e.g., Kₘ for DMAPP = ~100 µM) and inhibition effects under varying DMAPP concentrations .
• Isotopic labeling : Track carbon flux using ¹³C-labeled DMAPP to confirm product formation .

Q. Which analytical methods are most reliable for quantifying (R,R)-chrysanthemol in plant tissues?

• Extraction : Use toluene or hexane for lipophilic monoterpenes, but note potential losses of volatile derivatives (e.g., lavandulyl acetate) .
• Quantification : Employ GC-MS or HPLC-MS with internal standards (e.g., deuterated analogs) to account for matrix effects. For glycosylated derivatives, enzymatic hydrolysis (β-glucosidase) may precede analysis .
• Validation : Perform spike-and-recovery experiments with biological replicates (n ≥ 3) to assess extraction efficiency .

Q. How can (R,R)-chrysanthemol be synthesized chemically, and what are common pitfalls?

• Reduction of esters : Reduce methyl chrysanthemate with LiAlH₄ to yield chrysanthemol. Purify stereoisomers via chiral chromatography .
• Pitfalls : (1) Over-reduction leading to byproducts; (2) racemization during synthesis. Monitor reactions with TLC and confirm stereochemistry via NMR .

Advanced Research Questions

Q. How do substrate concentrations and enzyme promiscuity affect the bifunctionality of CDS in chrysanthemol biosynthesis?

CDS exhibits substrate-dependent bifunctionality: at low DMAPP concentrations (<100 µM), it primarily hydrolyzes CPP to chrysanthemol; at higher concentrations, DMAPP competes with CPP, inhibiting chrysanthemol production . Experimental strategies:

• Kinetic assays : Measure Vₘₐₓ and Kₘ under varying DMAPP/CPP ratios.
• Mutagenesis : Modify the NDXXD catalytic motif to decouple prenyltransferase and hydrolase activities .
• In planta studies : Overexpress CDS in transgenic tobacco and correlate DMAPP levels (via LC-MS) with chrysanthemol emission rates .

Q. What experimental designs address low chrysanthemol yields in heterologous plant systems?

Transgenic tobacco lines (e.g., NtCPPS_1_3_2) produce ~0.3 mg chrysanthemol per plant, significantly lower than lavandulol yields . To optimize:

• Glycosylation mitigation : Co-express β-glucosidase to hydrolyze chrysanthemol glycosides .
• Subcellular targeting : Redirect CDS to plastids using N-terminal targeting peptides to enhance substrate availability .
• Multi-omics integration : Combine transcriptomics (e.g., RNA-seq) and metabolomics to identify bottlenecks in precursor supply .

Q. How can researchers reconcile contradictions in reported chrysanthemol yields across studies?

Discrepancies often arise from:

• Extraction methods : Toluene underreports polar derivatives; validate with alternative solvents (e.g., ethyl acetate) .
• Developmental stages : Quantify metabolites in young vs. senescent leaves, as biosynthesis peaks pre-flowering .
• Statistical rigor : Apply two-way ANOVA to account for plant age and tissue type effects .

Q. What computational tools enhance the study of (R,R)-chrysanthemol biosynthesis and engineering?

• Pathway modeling : Use tools like COPASI to simulate flux through the mevalonate pathway under varying enzyme kinetics .
• Docking studies : Predict substrate-enzyme interactions (e.g., DMAPP binding in CDS) via AutoDock Vina .
• Data management : Archive raw NMR/MS spectra in FAIR-compliant repositories (e.g., MetaboLights) for reproducibility .

Methodological Best Practices

• Experimental replication : Include ≥3 biological replicates per condition to account for plant-to-plant variability .
• Statistical reporting : Define significance thresholds (e.g., p < 0.05) and avoid vague terms like "significant difference" without statistical backing .
• Data presentation : Use line graphs for time-course studies (e.g., metabolite accumulation) and heatmaps for multi-omics integration .